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Compound of Interest

Compound Name: 2-Nitrophenylhydrazine

Cat. No.: B1229437

Essential guidance for the safe handling and disposal of 2-Nitrophenylhydrazine is critical for
ensuring personnel safety and regulatory compliance within research, scientific, and drug
development environments. This highly reactive and hazardous compound necessitates
stringent protocols for its management from acquisition to disposal.

2-Nitrophenylhydrazine is classified as a flammable solid, is harmful if swallowed, and causes
skin and eye irritation.[1][2][3] It is also considered a hazardous substance by the Occupational
Safety and Health Administration (OSHA)[4]. Due to its hazardous nature, proper disposal is
not only a matter of safety but also a legal requirement. The primary and recommended
method of disposal is through a licensed hazardous waste disposal contractor.

Immediate Safety and Handling

Before any handling or disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for 2-Nitrophenylhydrazine. Personnel must be equipped with appropriate Personal
Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat.[5] All work with this compound should be conducted in a well-ventilated area, preferably
within a fume hood.[5]

Key Hazards:

o Flammability: 2-Nitrophenylhydrazine is a flammable solid that can be ignited by heat,
sparks, or flames.[1][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1229437?utm_src=pdf-interest
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR21751.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophenyl_hydrazine
https://www.mdpi.com/1420-3049/28/9/3896
https://prepchem.com/synthesis-of-2-nitrophenylhydrazine/
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://www.oxfordlabfinechem.com/msds/p-NITRO%20PHENYL%20HYDRAZINE%20AR.pdf
https://www.oxfordlabfinechem.com/msds/p-NITRO%20PHENYL%20HYDRAZINE%20AR.pdf
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR21751.pdf
https://prepchem.com/synthesis-of-2-nitrophenylhydrazine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 Toxicity: It is harmful if ingested and can cause irritation to the skin, eyes, and respiratory
system.[1][4]

e Reactivity: It is incompatible with strong oxidizing agents, bases, and strong reducing agents.
[4] Contact with these materials can lead to vigorous reactions, fire, or explosions.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the
hazards and properties of 2-Nitrophenylhydrazine.

Property Value Source(s)
CAS Number 3034-19-3 [1]I2]
Molecular Formula 02NCsHaNHNH:2 [2]
Molecular Weight 153.14 g/mol [2]

Melting Point 91-93 °C [2]

Storage Temperature 2-8°C [2]

UN Number UN1325 [1]

Hazard Class 4.1 (Flammable Solid) [1]

Packing Group Il [1]

Disposal Plan and Procedures

The required procedure for the disposal of 2-Nitrophenylhydrazine involves its classification
and management as hazardous waste. Under no circumstances should this chemical be
disposed of down the drain or in regular trash.

Step-by-Step Disposal Workflow:
» Waste Identification and Segregation:

o ldentify all waste containing 2-Nitrophenylhydrazine, including pure compound,
contaminated labware, and solutions.
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o Segregate this waste from other incompatible waste streams to prevent accidental
reactions.

o Containerization and Labeling:

o Use a suitable, non-reactive, and sealable container for collecting the waste. The
container must be in good condition without leaks or cracks.

o Affix a "Hazardous Waste" label to the container. The label must include:

The full chemical name: "2-Nitrophenylhydrazine" (no abbreviations).

The concentration and quantity of the waste.

The date of accumulation.

The associated hazards (e.g., Flammable, Toxic).

e Storage:

o Store the labeled waste container in a designated, well-ventilated, and secure area away
from heat, sparks, and incompatible materials.[5]

o Secondary containment should be used to prevent spills.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[5][6]

o Provide the contractor with the complete details of the waste, including the SDS.

o Empty Container Disposal:

o Empty containers that held 2-Nitrophenylhydrazine must be triple-rinsed with an
appropriate solvent.

o The rinsate must be collected and treated as hazardous waste.
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o After triple-rinsing, the container may be disposed of according to institutional guidelines,
which may allow for disposal as regular trash.

Chemical Neutralization (for Professional Use Only)

While chemical neutralization can be a method for treating hydrazine-containing waste, it
should only be performed by trained professionals with a thorough understanding of the
reaction, potential byproducts, and safety precautions. A common method for hydrazine
compounds is oxidation with a hypochlorite solution, such as sodium hypochlorite or calcium
hypochlorite.[6][7]

Caution: The reaction of hypochlorite with substituted hydrazines can be complex and may
produce hazardous byproducts. For instance, reactions with methylated hydrazines can form
carcinogenic N-nitrosoalkylamines. The specific byproducts for 2-Nitrophenylhydrazine are
not well-documented in readily available literature, and therefore, this procedure should not be
attempted without a validated experimental protocol and appropriate safety measures in place.

Spill Management

In the event of a spill, the area should be evacuated, and access restricted.[5] Eliminate all
ignition sources.[8] Do not attempt to clean up a major spill yourself.[5] Follow your institution's
emergency procedures and contact the EHS department. For minor spills, and only if you are
trained to do so, absorb the material with an inert absorbent (such as sand or earth) and place
it in a sealed container for disposal as hazardous waste.[8]
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Caption: Disposal Workflow for 2-Nitrophenylhydrazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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